N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide

• IUPAC Name: N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide
• InChI: InChI=1S/C12H14BrNO2/c1-3-12(16)14(4-2)8-9-7-10(13)5-6-11(9)15/h3,5-7,15H,1,4,8H2,2H3
• InChI Key: LHOAXBJHLFMMJM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=C(C=CC(=C1)Br)O)C(=O)C=C
• Molecular Formula: C12H14BrNO2
• Molecular Weight: 284.15 g/mol

Description

N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide, also known as BHMP, is a chemical compound that has gained attention in recent years due to its potential use in scientific research. BHMP belongs to the class of compounds known as hydroxamic acids, which have been shown to exhibit a range of biological activities, including anti-tumor, anti-inflammatory, and anti-viral properties. In

Mechanism of Action

The mechanism of action of N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide is not fully understood, but it is believed to involve the inhibition of histone deacetylases (HDACs). HDACs are enzymes that play a role in the regulation of gene expression, and their inhibition has been shown to have anti-tumor effects. N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide has also been shown to inhibit the activity of the enzyme carbonic anhydrase IX (CA IX), which is overexpressed in many types of cancer cells.
Biochemical and Physiological Effects:
N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide has been shown to have a range of biochemical and physiological effects. Studies have shown that N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide can induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and induce cell cycle arrest. N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide has also been shown to inhibit the activity of CA IX, which is involved in the regulation of pH in cancer cells. In addition, N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide has been shown to exhibit anti-inflammatory and anti-viral properties.

Advantages and Limitations for Lab Experiments

One advantage of N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide is that it has been shown to exhibit a range of biological activities, making it a promising compound for scientific research. Another advantage is that N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide is relatively easy to synthesize using a variety of methods. However, one limitation of N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide is that its mechanism of action is not fully understood, which could make it more difficult to develop as a drug. In addition, more research is needed to determine the safety and efficacy of N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide in humans.

Future Directions

There are several future directions for research on N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide. One area of research could be the development of N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide as a cancer therapy. Studies could focus on optimizing the synthesis method of N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide, as well as determining the safety and efficacy of N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide in animal models and humans. Another area of research could be the development of N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide as an anti-inflammatory or anti-viral agent. Studies could focus on determining the mechanism of action of N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide in these contexts, as well as optimizing the dosing and administration of N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide. Overall, N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide is a promising compound for scientific research, and further study is needed to determine its full potential.

Synthesis Methods

N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide can be synthesized using a variety of methods, including the reaction of 5-bromo-2-hydroxybenzaldehyde with ethyl acrylate in the presence of a base. The resulting intermediate is then treated with hydroxylamine to yield N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide. Other methods of synthesis have also been reported, such as the reaction of 5-bromo-2-hydroxybenzaldehyde with ethyl cyanoacetate in the presence of a base, followed by treatment with hydroxylamine.

Scientific Research Applications

N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide has been shown to exhibit a range of biological activities, making it a promising compound for scientific research. One area of research where N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide has shown potential is in the field of cancer therapy. Studies have shown that N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide can inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new anti-cancer drugs. N-[(5-bromo-2-hydroxyphenyl)methyl]-N-ethylprop-2-enamide has also been shown to exhibit anti-inflammatory and anti-viral properties, which could have applications in the treatment of a range of diseases.